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Compound of Interest

Compound Name: H-0106 dihydrochloride

Cat. No.: B607906

Essential Safety and Handling Guide for H-0106
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling H-0106 dihydrochloride. Given that a specific Safety Data Sheet
(SDS) for H-0106 dihydrochloride is not publicly available, the following guidance is based on
the chemical class of isoquinoline derivatives and data from structurally similar compounds. H-
0106 dihydrochloride is identified as a Rho-associated coiled-coil kinase (ROCK) inhibitor,
implying high biological activity.[1] Therefore, it must be handled with the utmost care as a
potent and potentially hazardous compound.

Hazard Assessment and Safety Precautions

Based on safety data for analogous isoquinoline compounds, H-0106 dihydrochloride should
be presumed to be corrosive and capable of causing severe skin burns and eye damage.[2] It
may also be harmful if swallowed or inhaled.

Summary of Potential Hazards:
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Hazard Class Description Source Analogy

) 2-Trifluoroacetyl-1,2,3,4-
) ] o Causes severe skin burns and ) o
Skin Corrosion/Irritation S tetrahydroisoquinoline-7-
irritation.[2] )
sulfonyl chloride[2]

) 2-Trifluoroacetyl-1,2,3,4-
o Causes serious eye damage. _ o

Eye Damage/Irritation 2] tetrahydroisoquinoline-7-
sulfonyl chloride[2]

5-Chloro-2-methyl-4-
isothiazolin-3-one and 3-

Acute Toxicity (Oral) Harmful if swallowed.[3] )
Deazaneplanocin A
(hydrochloride)[3]
o ] o 5-Chloro-2-methyl-4-
Acute Toxicity (Inhalation) May be harmful if inhaled. ) ) ]
isothiazolin-3-one
) o May be very toxic to aquatic 5-Chloro-2-methyl-4-
Agquatic Toxicity ) ) ) ) ) )
life with long-lasting effects. isothiazolin-3-one

Personal Protective Equipment (PPE)

The consistent and correct use of appropriate PPE is the primary defense against exposure.
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
required. Double-gloving is
recommended for enhanced

protection.[4]

Eye & Face Protection

Safety goggles and face shield

Safety goggles are the
minimum requirement. A full-
face shield must be worn when

there is a splash hazard.[4]

Body Protection

Laboratory coat

A fully buttoned lab coat is
necessary to protect skin and

clothing from contamination.

Respiratory Protection

Fume hood or respirator

All handling of H-0106
dihydrochloride must be
conducted in a certified
chemical fume hood. If this is
not possible, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors and acid gases
should be used.[2]

Operational Plan: Step-by-Step Handling Protocol

A meticulous and systematic approach is crucial for minimizing exposure risk.

1. Preparation and Engineering Controls:

» Ventilation: All work must be performed within a certified chemical fume hood.[2]

e Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.
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Spill Kit: A chemical spill kit appropriate for corrosive and toxic materials must be available in
the immediate work area.

. Handling the Compound:
Donning PPE: Before handling, put on all required PPE as detailed above.

Aliquotting: Carefully weigh and prepare solutions within the fume hood. Avoid generating
dust or aerosols.

Container Management: Keep all containers tightly sealed when not in use.
. Post-Handling and Decontamination:
Work Area: Thoroughly decontaminate the work surface after use.

Doffing PPE: Remove PPE carefully to prevent self-contamination, starting with gloves, then
the face shield and lab coat. Dispose of all single-use PPE as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after handling is complete.
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Caption: Workflow for the safe handling of H-0106 dihydrochloride.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Incident Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing. Seek

immediate medical attention.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[2]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion ] ) ] )
water. Seek immediate medical attention.[3]
Evacuate the area. Wear full PPE, including
respiratory protection. Cover the spill with an
Spill inert absorbent material. Collect and place in a

sealed container for hazardous waste disposal.

Do not allow the material to enter drains.[2]

Disposal Plan

All waste containing H-0106 dihydrochloride must be treated as hazardous waste.

e Solid Waste: Collect all contaminated solids (e.g., disposable PPE, absorbent materials) in a
dedicated, clearly labeled, and sealed hazardous waste container.

» Liquid Waste: Collect all liquid waste in a dedicated, clearly labeled, and sealed hazardous
waste container compatible with corrosive materials.
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« Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate must be
collected as hazardous liquid waste. Dispose of the rinsed container in accordance with
institutional guidelines.

Note: All waste disposal must comply with local, state, and federal regulations.

Waste Generation Collection & Segregation

Contaminated Sharps LebElEe Sharps
Container
Final Disposal
Liquid Waste Labeled Liquid l University Environmental

(Solutions, rinsate) Hazardous Waste Container Health & Safety Pickup
Contaminated Solids Labeled Solid

(PPE, paper towels) Hazardous Waste Bin

Click to download full resolution via product page
Caption: Logical relationship for hazardous waste disposal.

This document is intended to provide essential guidance. Always consult your institution's
Environmental Health and Safety (EHS) department for specific protocols and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607906#personal-protective-equipment-for-handling-
h-0106-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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